Cas no 740054-39-1 (cis-2-Hydroxymethyl-pyrrolidin-3-ol)

• Product Name: cis-2-Hydroxymethyl-pyrrolidin-3-ol
• CAS No: 740054-39-1
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD32900491
• CID: 5233748
• Update Time: 2026-03-08

cis-2-Hydroxymethyl-pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• cis-2-Hydroxymethyl-pyrrolidin-3-ol

• MDL： MFCD32900491
• Inchi： 1S/C5H11NO2/c7-3-4-5(8)1-2-6-4/h4-8H,1-3H2/t4-,5-/m1/s1
• InChI Key： TYLFLHPQWQQWRD-RFZPGFLSSA-N
• SMILES： N1CC[C@@H](O)[C@H]1CO

Additional information on cis-2-Hydroxymethyl-pyrrolidin-3-ol

Professional Introduction to cis-2-Hydroxymethyl-pyrrolidin-3-ol (CAS No. 740054-39-1)

cis-2-Hydroxymethyl-pyrrolidin-3-ol, identified by its Chemical Abstracts Service (CAS) number 740054-39-1, is a significant compound in the realm of pharmaceutical chemistry and drug development. This molecule, characterized by its pyrrolidine core structure, has garnered attention due to its versatile applications in medicinal chemistry and synthetic biology. The presence of both hydroxymethyl and hydroxyl functional groups makes it a valuable intermediate in the synthesis of more complex bioactive molecules.

The structural uniqueness of cis-2-Hydroxymethyl-pyrrolidin-3-ol lies in its stereochemistry, specifically the cis configuration around the pyrrolidine ring. This geometric arrangement influences its interactions with biological targets, making it a promising candidate for designing selective modulators of enzyme and receptor systems. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of such compounds with higher accuracy, facilitating the optimization of lead structures for therapeutic purposes.

In the context of contemporary pharmaceutical research, cis-2-Hydroxymethyl-pyrrolidin-3-ol has been explored as a building block for developing novel therapeutic agents. Its pyrrolidine scaffold is a common motif in many bioactive molecules, including antiviral, anticancer, and anti-inflammatory drugs. For instance, studies have demonstrated its potential utility in the synthesis of protease inhibitors, which are crucial for treating viral infections such as HIV and hepatitis C. The hydroxymethyl group provides a reactive site for further functionalization, allowing chemists to tailor the molecule's properties to specific biological needs.

One notable application of cis-2-Hydroxymethyl-pyrrolidin-3-ol is in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The flexibility offered by the pyrrolidine ring and the presence of polar functional groups make cis-2-Hydroxymethyl-pyrrolidin-3-ol an ideal candidate for such applications.

Moreover, the compound has shown promise in preclinical studies as a precursor for drug candidates targeting neurological disorders. The pyrrolidine core is frequently found in molecules that interact with neurotransmitter receptors, making it a valuable scaffold for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. The hydroxymethyl and hydroxyl groups provide opportunities for further derivatization to enhance binding affinity and metabolic stability, which are critical factors in drug development.

The synthesis of cis-2-Hydroxymethyl-pyrrolidin-3-ol presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step processes that require careful control of reaction conditions to achieve high yields and enantiopurity. However, recent innovations in catalytic chemistry have provided more efficient routes to this compound. For example, asymmetric hydrogenation techniques have enabled the selective introduction of stereocenters, reducing the need for extensive purification steps.

The growing interest in green chemistry has also influenced the synthesis of cis-2-Hydroxymethyl-pyrrolidin-3-ol. Researchers are increasingly focusing on developing methodologies that minimize waste and energy consumption while maintaining high chemical yields. Solvent-free reactions and biocatalytic approaches are among the emerging trends that hold promise for sustainable production of this compound.

In conclusion, cis-2-Hydroxymethyl-pyrrolidin-3-ol (CAS No. 740054-39-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable intermediate for developing novel therapeutic agents across various disease areas. As computational tools and synthetic methodologies continue to evolve, the future prospects for this compound appear exceptionally bright.